(5-bromo-2-fluorophenyl)methanesulfonamide
Overview
Description
(5-Bromo-2-fluorophenyl)methanesulfonamide, also known as BMFS, is a synthetic compound that was first synthesized in the late 1960s. It is used in a variety of scientific research applications, including drug discovery, drug design, and biochemical and physiological studies. This compound has been used in a variety of laboratory experiments, and has been found to have a number of advantages and limitations.
Scientific Research Applications
(5-bromo-2-fluorophenyl)methanesulfonamide has been used in a variety of scientific research applications, including drug discovery, drug design, and biochemical and physiological studies. For example, it has been used in studies of the effects of drugs on the central nervous system, as well as studies of the effects of drugs on the cardiovascular system. It has also been used in studies of the effects of drugs on the liver and kidney, as well as studies of the effects of drugs on the immune system.
Mechanism of Action
The mechanism of action of (5-bromo-2-fluorophenyl)methanesulfonamide is not yet fully understood. However, it is believed that this compound may interact with certain receptors in the body, such as the GABA A receptor, to produce its effects. It is also believed that this compound may act as an agonist or antagonist at certain receptors, depending on its concentration and the type of receptor it interacts with.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, it has been found to have a number of effects on the body, including anticonvulsant, anxiolytic, and sedative effects. It has also been found to have effects on the cardiovascular system, including lowering blood pressure and reducing heart rate.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (5-bromo-2-fluorophenyl)methanesulfonamide in laboratory experiments is its low cost and availability. It is also relatively easy to synthesize and is generally well-tolerated by laboratory animals. However, it is important to note that this compound is not approved for use in humans, and should only be used in laboratory experiments.
Future Directions
There are a number of potential future directions for research on (5-bromo-2-fluorophenyl)methanesulfonamide. For example, further research could be conducted to better understand the mechanism of action of this compound, as well as its effects on the body. Additionally, further research could be conducted to explore the potential therapeutic uses of this compound, as well as its potential side effects. Finally, further research could be conducted to explore the potential for this compound to be used in drug discovery and drug design.
Synthesis Methods
The synthesis of (5-bromo-2-fluorophenyl)methanesulfonamide is relatively straightforward. It involves the reaction of 5-bromo-2-fluorophenol with methanesulfonyl chloride in the presence of an acid catalyst, such as hydrochloric acid. The reaction is typically carried out at room temperature, and the product is then isolated and purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (5-bromo-2-fluorophenyl)methanesulfonamide involves the reaction of 5-bromo-2-fluoroaniline with methanesulfonyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "5-bromo-2-fluoroaniline", "Methanesulfonyl chloride", "Base (such as triethylamine or pyridine)", "Solvent (such as dichloromethane or chloroform)" ], "Reaction": [ "Step 1: Dissolve 5-bromo-2-fluoroaniline in a solvent such as dichloromethane or chloroform.", "Step 2: Add a base such as triethylamine or pyridine to the solution.", "Step 3: Slowly add methanesulfonyl chloride to the solution while stirring.", "Step 4: Continue stirring the reaction mixture for several hours at room temperature.", "Step 5: Filter the reaction mixture to remove any solids.", "Step 6: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 7: Purify the crude product by recrystallization or column chromatography to obtain the final product, (5-bromo-2-fluorophenyl)methanesulfonamide." ] } | |
CAS RN |
1184441-16-4 |
Molecular Formula |
C7H7BrFNO2S |
Molecular Weight |
268.1 |
Purity |
95 |
Origin of Product |
United States |
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